Cas no 1033756-97-6 (rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride)

• Product Name: rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride
• CAS No: 1033756-97-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD08277034
• CID: 2209229
• PubChem ID: 17039464
• Update Time: 2025-05-21

rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• CIS-2-AMINO-CYCLOHEPTANECARBOXYLIC ACID HYDROCHLORIDE
• 2-aminocycloheptane-1-carboxylic acid,hydrochloride
• CIS-2-AMINOCYCLOHEPTANECARBOXYLIC AC
• rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride
• (1S,2R)-(+)-2-aminocycloheptanecarboxylic acid hydrochloride
• Z2306862306
• MFCD04112722
• cis-2-Aminocycloheptanecarboxylic acid hydrochloride
• (1S,2R)-2-aminocycloheptane-1-carboxylic acid;hydrochloride
• 1033756-97-6
• AKOS015901797
• SCHEMBL4504625
• (1S,2R)-2-AMINOCYCLOHEPTANE-1-CARBOXYLIC ACID HYDROCHLORIDE
• E73099
• Rel-(1S,2R)-2-aminocycloheptane-1-carboxylic acid hydrochloride
• cis-2-Aminocycloheptanecarboxylic acid hydrochloride, >=98.0% (TLC)
• (1S,2R)-2-aminocycloheptanecarboxylicAcidHydrochloride
• (1S,2R)-2-aminocycloheptanecarboxylic acid hydrochloride
• (1S,2R)-2-Amino-cycloheptanecarboxylic acid hydrochloride
• (1S,2R)-2-Amino-cycloheptane carboxylic acid hydrochloride
• 522644-09-3
• AC-26771
• EN300-321995
• 829-796-5

• MDL： MFCD08277034
• Inchi： 1S/C8H15NO2.ClH/c9-7-5-3-1-2-4-6(7)8(10)11;/h6-7H,1-5,9H2,(H,10,11);1H/t6-,7+;/m0./s1
• InChI Key： KCRZBDJVYOBHIP-UOERWJHTSA-N
• SMILES： Cl.OC([C@H]1CCCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 193.086957g/mol
• Monoisotopic Mass: 193.086957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.67g/mol
• Topological Polar Surface Area: 63.3Ų

rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Additional information on rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride

Rac-(1R,2S)-2-Aminocycloheptane-1-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1033756-97-6, known as rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The rac-(1R,2S) configuration denotes its stereochemistry, which plays a crucial role in its biological activity and pharmacokinetic properties.

Rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride is a cyclic amino acid derivative with a seven-membered ring structure. The presence of both an amino group and a carboxylic acid group makes it a zwitterionic compound under physiological conditions. This characteristic is essential for its solubility and stability in aqueous environments, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the importance of cycloheptane derivatives in medicinal chemistry. The seven-membered ring structure provides a balance between flexibility and rigidity, making it an ideal scaffold for drug design. Researchers have explored the synthesis of rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride through various methods, including asymmetric catalysis and biocatalytic approaches. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

The biological activity of rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride has been extensively studied in preclinical models. It has shown potential as a modulator of ion channels and receptors, which are key targets in the treatment of neurological disorders such as epilepsy and pain management. Recent findings suggest that this compound exhibits selective binding to voltage-gated sodium channels, making it a promising candidate for anti-seizure therapies.

In terms of pharmacokinetics, rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride demonstrates favorable absorption and distribution profiles in animal models. Its ability to cross the blood-brain barrier is particularly advantageous for central nervous system (CNS) drug development. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating minimal adverse effects at therapeutic doses.

The synthesis of rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride involves multi-step processes that require precise control over stereochemistry. One notable approach employs enzymatic resolution to achieve high enantiomeric excess (ee), ensuring the production of the desired (1R,2S) configuration. This method not only enhances yield but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

Moreover, the application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into its binding modes with various proteins, guiding further optimization efforts to improve potency and selectivity.

Despite its promising prospects, challenges remain in scaling up the production of rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride for large-scale use. Researchers are actively exploring cost-effective synthetic routes and scalable manufacturing techniques to address these limitations.

In conclusion, rac-(1R,2S)-2-aminocycloheptane-1-carboxylic acid hydrochloride represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodology and biological evaluation, positions it as a potential breakthrough in the field of neuropharmacology.